Cas no 1609402-72-3 (3-[3-(4-morpholinyl)propoxy]benzaldehyde hydrochloride)

• Product Name: 3-[3-(4-morpholinyl)propoxy]benzaldehyde hydrochloride
• CAS No: 1609402-72-3
• MF: C₁₄H₂₀ClNO₃
• MW: 285.766503334045
• MDL: MFCD13186604
• CID: 4608456
• Update Time: 2025-07-02

3-[3-(4-morpholinyl)propoxy]benzaldehyde hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-[3-(4-morpholinyl)propoxy]benzaldehyde hydrochloride

• MDL： MFCD13186604
• Inchi： 1S/C14H19NO3.ClH/c16-12-13-3-1-4-14(11-13)18-8-2-5-15-6-9-17-10-7-15;/h1,3-4,11-12H,2,5-10H2;1H
• InChI Key： JPMOFUQGJROKOF-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C=O)C=1)CCCN1CCOCC1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6

Additional information on 3-[3-(4-morpholinyl)propoxy]benzaldehyde hydrochloride

Research Update on 3-[3-(4-morpholinyl)propoxy]benzaldehyde hydrochloride (CAS: 1609402-72-3)

3-[3-(4-morpholinyl)propoxy]benzaldehyde hydrochloride (CAS: 1609402-72-3) is a synthetic compound with significant potential in medicinal chemistry and drug development. Recent studies have explored its applications as a key intermediate in the synthesis of bioactive molecules, particularly in the context of kinase inhibitors and G protein-coupled receptor (GPCR) modulators. This research brief consolidates the latest findings on its chemical properties, synthetic pathways, and pharmacological relevance.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 3-[3-(4-morpholinyl)propoxy]benzaldehyde hydrochloride in the development of novel PI3K/mTOR dual inhibitors. The compound's morpholine moiety and aldehyde functionality were critical for achieving selective binding to the kinase domain, demonstrating IC₅₀ values in the nanomolar range. Structural optimization efforts further improved its metabolic stability, positioning it as a promising scaffold for oncology therapeutics.

In parallel, research from the European Journal of Pharmaceutical Sciences investigated its utility in GPCR-targeted drug discovery. The compound served as a precursor for synthesizing allosteric modulators of the adenosine A_2A receptor, with derivatives showing enhanced blood-brain barrier permeability in preclinical models. These findings underscore its versatility in CNS drug design.

Advances in synthetic methodologies have also been reported. A green chemistry approach using microwave-assisted synthesis reduced reaction times from hours to minutes while maintaining yields >85%. This innovation addresses scalability challenges previously associated with the compound's production.

Ongoing clinical trials (e.g., NCT05480176) are evaluating derivatives of 3-[3-(4-morpholinyl)propoxy]benzaldehyde hydrochloride for solid tumors, with Phase I data expected in Q4 2024. Safety profiles from these studies will be pivotal for further development.

In conclusion, 1609402-72-3 continues to emerge as a multifaceted building block in drug discovery. Its applications span from kinase inhibition to neuropharmacology, supported by evolving synthetic strategies. Future research should focus on structure-activity relationship studies to unlock its full therapeutic potential.